Benzyl 1-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate

• IUPAC Name: benzyl 2-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
• InChI: InChI=1S/C15H19NO3/c17-9-13-8-15(13)6-7-16(11-15)14(18)19-10-12-4-2-1-3-5-12/h1-5,13,17H,6-11H2
• InChI Key: VTWDFSIRGHNERT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC12CC2CO)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol

Description

The compound “Benzyl 1-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate” is a complex organic molecule. It contains a benzyl group (a benzene ring attached to a CH2 group), a hydroxymethyl group (a CH2 group attached to an OH group), and a carboxylate group (a carbon double-bonded to an oxygen and also bonded to an OH group). The “5-azaspiro[2.4]heptane” part of the name suggests that the molecule contains a spirocyclic structure, which is a type of cyclic compound where two rings share only one atom.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Regioselective Cycloaddition : Highly regioselective 1,3-dipolar cycloaddition reactions involving C-aryl- and C-carbamoylnitrones with methyl 2-benzylidenecyclopropanecarboxylate lead to substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates. These reactions provide a mix of two diastereoisomers, showcasing the compound's versatility in creating structurally diverse molecules (Molchanov & Tran, 2013).

• Asymmetric Hydrogenation : The asymmetric hydrogenation of protected ethyl 1-(2-aminoaceto)cyclopropanecarboxylates yields high enantioselectivities, providing a crucial intermediate for the enantioselective synthesis of the azaspiro[2.4]heptane moiety. This process is integral to producing quinolone antibacterial agents, demonstrating the compound's potential in contributing to novel antibacterial drug development (Yao et al., 2011).

Applications in Drug Design and Medicinal Chemistry

• Diversity-oriented Synthesis : Azaspirocycles, including 5-azaspiro[2.4]heptanes, are synthesized through multicomponent condensation processes. These compounds are then used to create functionalized pyrrolidines, piperidines, and azepines, serving as scaffolds for drug discovery. This highlights the compound's role in exploring chemical space for potential therapeutic agents (Wipf et al., 2004).

• Antibacterial Activity : Novel quinolines featuring the 7-amino-5-azaspiro[2.4]heptan-5-yl moiety exhibit potent antibacterial activity against respiratory pathogens. This includes effectiveness against multidrug-resistant and quinolone-resistant strains, indicating the compound's importance in developing new treatments for respiratory infections (Odagiri et al., 2013).